2-((6-(hydroxymethyl)-9-methyl-2-(p-tolyl)-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)-N-(3-(methylthio)phenyl)acetamide

• IUPAC Name: 2-[[11-(hydroxymethyl)-14-methyl-5-(4-methylphenyl)-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl]-N-(3-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C28H26N4O3S2/c1-16-7-9-18(10-8-16)26-31-27-23(12-22-19(14-33)13-29-17(2)25(22)35-27)28(32-26)37-15-24(34)30-20-5-4-6-21(11-20)36-3/h4-11,13,33H,12,14-15H2,1-3H3,(H,30,34)
• InChI Key: KPYGOIWIWXZBPC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=C(CC4=C(O3)C(=NC=C4CO)C)C(=N2)SCC(=O)NC5=CC(=CC=C5)SC
• Molecular Formula: C28H26N4O3S2
• Molecular Weight: 530.7 g/mol
• CAS No.: 892385-09-0

Description

2-((6-(hydroxymethyl)-9-methyl-2-(p-tolyl)-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)-N-(3-(methylthio)phenyl)acetamide is a useful research compound. Its molecular formula is C28H26N4O3S2 and its molecular weight is 530.66. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Research on pyrimidine derivatives, including similar complex molecular structures, has shown promise in the development of new antimicrobial agents. For instance, the study by Hossan et al. (2012) synthesized a series of pyrimidinone and oxazinone derivatives with good antibacterial and antifungal activities, comparable to reference drugs like streptomycin and fusidic acid. These findings highlight the potential of such compounds in contributing to the development of new antimicrobial treatments (Hossan et al., 2012).

Anticancer Activity

Similarly, the anticancer properties of pyrimidine derivatives have been explored, showing that modifications to the pyrimidine ring can lead to compounds with significant anticancer activities. A study by Al-Sanea et al. (2020) on certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide derivatives revealed appreciable cancer cell growth inhibition against various cancer cell lines, indicating the potential for these compounds in cancer research (Al-Sanea et al., 2020).

Heterocyclic Chemistry and Drug Design

The exploration of heterocyclic compounds, including pyrimidine derivatives, plays a crucial role in the design and development of new drugs. Studies have focused on synthesizing new derivatives and evaluating their biological activities, contributing to a broader understanding of their potential applications in drug discovery. For example, research by Elian et al. (2014) on activated nitriles led to the synthesis of polyfunctionally substituted heterocyclic compounds, highlighting the versatility and potential of these molecules in medicinal chemistry (Elian et al., 2014).